Cas no 512190-88-4 (4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL-)

• Product Name: 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL-
• CAS No: 512190-88-4
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• MDL: MFCD21334643
• CID: 3317260
• PubChem ID: 12128414
• Update Time: 2025-10-31

4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL-
• 2-Amino-5-(furan-2-ylmethyl)-5-phenyl-1H-imidazol-4(5H)-one
• MFCD21334643
• 512190-88-4
• AKOS027428687
• 2-Amino-5-(furan-2-ylmethyl)-5-phenyl-4,5-dihydro-1H-imidazol-4-one
• 2-amino-5-(2-furylmethyl)-5-phenyl-1H-imidazol-4-one
• 2-amino-5-[(furan-2-yl)methyl]-5-phenyl-4,5-dihydro-1H-imidazol-4-one
• 2-Amino-4-(furan-2-ylmethyl)-4-phenyl-1H-imidazol-5-one

• MDL： MFCD21334643
• Inchi： 1S/C14H13N3O2/c15-13-16-12(18)14(17-13,9-11-7-4-8-19-11)10-5-2-1-3-6-10/h1-8H,9H2,(H3,15,16,17,18)
• InChI Key： KIAUYZHISPGQEK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC1(C(NC(N)=N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.100776666Da
• Monoisotopic Mass: 255.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL-

Comprehensive Overview of 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL- (CAS No. 512190-88-4)

The compound 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL- (CAS No. 512190-88-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazolone core with 2-amino and 5-phenyl substitutions, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel imidazole derivatives has surged due to their versatility in medicinal chemistry. The presence of a furanylmethyl group in this compound enhances its binding affinity to certain receptors, making it a subject of study for conditions like inflammation and metabolic disorders. Users searching for "imidazolone-based therapeutics" or "furanyl-modified bioactive compounds" will find this molecule highly relevant. Its CAS No. 512190-88-4 is frequently queried in databases like PubChem and Reaxys, reflecting its growing importance in academic and industrial labs.

From a synthetic perspective, 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL- exemplifies advancements in green chemistry. Modern protocols emphasize solvent-free reactions or catalytic methods to produce such compounds sustainably. This aligns with the broader trend of "eco-friendly synthesis"—a hot topic among chemists aiming to reduce environmental impact. The compound’s amino-functionalized imidazolone scaffold also opens doors for further derivatization, a key focus for researchers exploring "structure-activity relationships (SAR)."

Another area of interest is the compound’s potential role in cancer research. Preliminary studies suggest that certain imidazolone derivatives exhibit selective cytotoxicity against tumor cells. While 512190-88-4 is still under investigation, its mechanism of action—possibly involving kinase inhibition or DNA intercalation—has sparked discussions in forums and publications. Queries like "imidazolone antitumor agents" or "furanyl compounds in oncology" often lead to this molecule’s profile.

Beyond therapeutics, 4H-IMIDAZOL-4-ONE, 2-AMINO-5-(2-FURANYLMETHYL)-1,5-DIHYDRO-5-PHENYL- is explored in material science. Its conjugated system and heteroatom-rich framework make it a candidate for organic electronics, such as OLEDs or conductive polymers. This multidisciplinary appeal ensures its relevance in both "biomedical applications" and "advanced materials"—topics dominating scientific search trends.

In summary, CAS No. 512190-88-4 represents a bridge between traditional heterocyclic chemistry and cutting-edge innovations. Whether for drug design, sustainable synthesis, or functional materials, this imidazolone derivative continues to inspire research. Its nomenclature—2-amino-5-(2-furanylmethyl)-1,5-dihydro-5-phenyl-4H-imidazol-4-one—may be complex, but its impact is undeniably broad, addressing today’s most pressing scientific questions.